Cas no 2411265-67-1 (N-[3-(4-Fluorophenoxy)propyl]-N-(2-methoxyethyl)but-2-ynamide)

• Product Name: N-[3-(4-Fluorophenoxy)propyl]-N-(2-methoxyethyl)but-2-ynamide
• CAS No: 2411265-67-1
• MF: C₁₆H₂₀FNO₃
• MW: 293.33330821991
• CID: 5453917
• PubChem ID: 146083566
• Update Time: 2025-06-11

N-[3-(4-Fluorophenoxy)propyl]-N-(2-methoxyethyl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(4-Fluorophenoxy)propyl]-N-(2-methoxyethyl)-2-butynamide
• EN300-26575851
• N-[3-(4-Fluorophenoxy)propyl]-N-(2-methoxyethyl)but-2-ynamide
• Z2013526146
• 2411265-67-1

• Inchi： 1S/C16H20FNO3/c1-3-5-16(19)18(11-13-20-2)10-4-12-21-15-8-6-14(17)7-9-15/h6-9H,4,10-13H2,1-2H3
• InChI Key： MTOXLMWYMITCTJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCCN(C(C#CC)=O)CCOC

Computed Properties

• Exact Mass: 293.14272166g/mol
• Monoisotopic Mass: 293.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 404.8±55.0 °C(Predicted)
• pka: -1.51±0.70(Predicted)

Additional information on N-[3-(4-Fluorophenoxy)propyl]-N-(2-methoxyethyl)but-2-ynamide

N-[3-(4-Fluorophenoxy)propyl]-N-(2-methoxyethyl)but-2-ynamide (CAS No. 2411265-67-1): A Comprehensive Overview

N-[3-(4-Fluorophenoxy)propyl]-N-(2-methoxyethyl)but-2-ynamide (CAS No. 2411265-67-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of N-[3-(4-Fluorophenoxy)propyl]-N-(2-methoxyethyl)but-2-ynamide is notable for its incorporation of a fluorinated phenoxy group and a methoxyethyl substituent, which contribute to its distinct pharmacological properties. The presence of these functional groups enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The but-2-ynamide moiety, in particular, imparts unique reactivity and binding characteristics that can be exploited in the design of novel therapeutic agents.

The synthesis of N-[3-(4-Fluorophenoxy)propyl]-N-(2-methoxyethyl)but-2-ynamide typically involves a multi-step process that includes the formation of the fluorinated phenoxy intermediate and subsequent coupling reactions to introduce the methoxyethyl and but-2-ynamide functionalities. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, facilitating its broader application in research and development.

In terms of biological activity, N-[3-(4-Fluorophenoxy)propyl]-N-(2-methoxyethyl)but-2-ynamide has demonstrated significant potential as a modulator of various biological targets. Studies have shown that it exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Recent research has also explored the potential of N-[3-(4-Fluorophenoxy)propyl]-N-(2-methoxyethyl)but-2-ynamide in cancer therapy. Preclinical studies have indicated that it can selectively inhibit the growth of cancer cells while sparing normal cells, suggesting its potential as a targeted anticancer agent. The mechanism of action appears to involve modulation of signaling pathways involved in cell proliferation and apoptosis.

Beyond its therapeutic applications, N-[3-(4-Fluorophenoxy)propyl]-N-(2-methoxyethyl)but-2-ynamide has also been investigated for its use in diagnostic imaging. Its unique structural features make it suitable for conjugation with imaging agents, enabling non-invasive visualization of specific biological processes. This property could be particularly valuable in the early detection and monitoring of diseases such as cancer and cardiovascular disorders.

In conclusion, N-[3-(4-Fluorophenoxy)propyl]-N-(2-methoxyethyl)but-2-ynamide (CAS No. 2411265-67-1) represents a versatile and promising compound with a wide range of potential applications in medicine and biotechnology. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future development as a valuable tool in both clinical practice and scientific research.